Cas no 101622-51-9 (Olomoucine)
Olomoucine structure
Product Name:Olomoucine
CAS No:101622-51-9
MF:C15H18N6O
MW:298.343021869659
CID:172076
PubChem ID:24278053
Update Time:2025-04-19
Olomoucine Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-[[9-methyl-6-[(phenylmethyl)amino]-9H-purin-2-yl]amino]-
- Olomoucine
- 2-[[6-(benzylamino)-9-methylpurin-2-yl]amino]ethanol
- OLO
- Olomoucine,high purity
- 2-(Hydroxyethylamino)-6-benzylamino-9-methylpurine
- 6-(Benzylamino)-2-(2-hydroxyethylamino)-9-methylpurine
- NSC 666096
- N2-[(2-HYDROXYETHYL)]-N6-BENZYLADENINE
- 6-BENYLAMINO-2-(2-HYDROXYETHYLAMINO)-9-METHYLPURINE
- 6-BENZYLAMINO-2-(2-HYDROXYETHYLAMINO)-9-METHYLPURINE
- 2-(2-HYDROXYETHYLAMINO)-6-BENZYLAMINO-9-METHYLPURINE
- Olomoucine,highpurity
- OLOMOUCINE SYNTHETIC >95%
- Olomoucine,98%,high purity
- SR-01000075518-1
- GTVPOLSIJWJJNY-UHFFFAOYSA-N
- KBio3_000659
- HMS3412E10
- BMK1-E10
- BRD-K82731415-001-04-7
- F85617
- NCGC00015763-02
- SMP1_000281
- Lopac-O-0886
- 2-[[9-Methyl-6-[(phenylmethyl)amino]-9H-purin-2-yl]amino]ethanol, 9CI
- HMS3650F19
- Lopac0_000883
- SR-01000075518-6
- Ethanol, 2-[[9-methyl-6-[(phenylmethyl)amino]-9H-purin-2-yl]amino]-
- NCGC00015763-01
- NCGC00025096-07
- 1w0x
- Bio1_000336
- HMS3262B08
- KBio2_000330
- BRD-K82731415-001-03-9
- Olomoucine - CAS 101622-51-9
- BCBcMAP01_000205
- CBiol_002050
- LP00883
- 6A839B2HYS
- NSC-666096
- UPCMLD-DP136:002
- O 0886
- DB02116
- UPCMLD-DP136
- Olomoucine, >=98% (HPLC)
- ethanol, 2-((9-methyl-6-((phenylmethyl)amino)-9H-purin-2-yl)amino)-
- NCGC00025096-04
- 2-[[9-methyl-6-(phenylmethylamino)purin-2-yl]amino]ethanol
- NCGC00015763-04
- NCGC00025096-03
- NS00015168
- NCGC00015763-09
- 2-[[6-(benzylamino)-9-methyl-purin-2-yl]amino]ethanol
- MS-24291
- 2-[[9-Methyl-6-[(phenylmethyl)amino]-9H-purin-2-yl]amino]-ethanol
- HMS1362B11
- 4erk
- NCGC00015763-06
- HY-W011428
- 2-(2-Hydroxyethylamino)-6-benzylamino-9-isopropylpurine
- NCGC00261568-01
- CCG-100650
- NCGC00015763-08
- Bio2_000815
- SCHEMBL135056
- HMS1792B11
- IDI1_002090
- CHEBI:44661
- Bio1_001314
- Kinome_2870
- HMS3403B11
- 2-{[6-(benzylamino)-9-methyl-9H-purin-2-yl]amino}ethan-1-ol
- Bio1_000825
- NCGC00025096-05
- 2-(6-(benzylamino)-9-methyl-9H-purin-2-ylamino)ethanol
- 101622-51-9
- KBioGR_000330
- NCGC00025096-01
- A934871
- SR-01000075518
- BiomolKI_000046
- HMS3267L09
- 6-benzylamino-2-[2-hydroxyethylamino]-9-methylpurine
- 6-(benzylamino)-2-[(2-hydroxyethyl)amino]-9-methylpurine
- BDBM5718
- Q27093184
- UPCMLD-DP136:001
- HMS3676E10
- NCGC00025096-02
- 2-(2-Hydroxyethylamino)-6-(benzylamino)-9-methylpurine
- FT-0642456
- NCGC00025096-06
- KBio2_005466
- NCI60_022916
- MFCD00189360
- purine deriv. 5
- KBioSS_000330
- KBio3_000660
- 2,6,9-Trisubstituted purine deriv. 26
- CS-W012144
- 2-{[6-(benzylamino)-9-methyl-9h-purin-2-yl]amino}ethanol
- BSPBio_000990
- NCGC00015763-07
- EU-0100883
- 2-((6-(Benzylamino)-9-methyl-9H-purin-2-yl)amino)ethanol
- Tocris-1284
- NCGC00015763-03
- DTXSID90144068
- SR-01000075518-3
- 2-((6-(benzylamino)-9-methyl-9H-purin-2-yl)amino)ethan-1-ol
- NSC666096
- CHEMBL280074
- AKOS005145988
- HMS1990B11
- KBio2_002898
- 2-[[9-Methyl-6-[(phenylmethyl)amino]-9H-purin-2-yl]amino]ethanol
- SDCCGSBI-0050858.P002
- Tox21_500883
- BiomolKI2_000052
- NCGC00015763-05
- Bio2_000335
- J-000453
- UNII-6A839B2HYS
- Olomucine
- SDCCGSBI-0050858.P005
- N2-[(2-Hydroxyethyl)-N6-benzyladenine; 6-(Benzylamino)-2-(2-hydroxyethylamino)-9-methylpurine; NSC 666096;
- BRD-K82731415-001-07-0
- Olomoucine?
-
- MDL: MFCD00189360
- Inchi: 1S/C15H18N6O/c1-21-10-18-12-13(17-9-11-5-3-2-4-6-11)19-15(16-7-8-22)20-14(12)21/h2-6,10,22H,7-9H2,1H3,(H2,16,17,19,20)
- InChI Key: GTVPOLSIJWJJNY-UHFFFAOYSA-N
- SMILES: OCCNC1=NC(=C2C(=N1)N(C)C=N2)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 298.15400
- Monoisotopic Mass: 298.154
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: 1.5
- Topological Polar Surface Area: 87.9A^2
Experimental Properties
- Color/Form: White crystalline powder
- Density: 1.36
- Melting Point: 120-130 °C
- Boiling Point: 579.6 °C at 760 mmHg
- Flash Point: 304.3 °C
- Refractive Index: 1.69
- PSA: 87.89000
- LogP: 1.52560
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
Olomoucine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S24/25
- Storage Condition:−20°C
- Safety Term:S24/25
Olomoucine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O567000-1mg |
Olomoucine |
101622-51-9 | 1mg |
$ 58.00 | 2023-09-06 | ||
| TRC | O567000-5mg |
Olomoucine |
101622-51-9 | 5mg |
$ 75.00 | 2023-09-06 | ||
| TRC | O567000-10mg |
Olomoucine |
101622-51-9 | 10mg |
$ 133.00 | 2023-09-06 | ||
| TRC | O567000-25mg |
Olomoucine |
101622-51-9 | 25mg |
$276.00 | 2023-05-17 | ||
| TRC | O567000-50mg |
Olomoucine |
101622-51-9 | 50mg |
$494.00 | 2023-05-17 | ||
| TRC | O567000-200mg |
Olomoucine |
101622-51-9 | 200mg |
$1590.00 | 2023-05-17 | ||
| MedChemExpress | HY-W011428-1mg |
Olomoucine |
101622-51-9 | 99.78% | 1mg |
¥909 | 2024-04-21 | |
| Apollo Scientific | BIO3107-1mg |
Olomoucine |
101622-51-9 | 1mg |
£80.00 | 2023-08-31 | ||
| Apollo Scientific | BIO3107-5mg |
Olomoucine |
101622-51-9 | 5mg |
£220.00 | 2023-08-31 | ||
| Apollo Scientific | BIO3107-10mg |
Olomoucine |
101622-51-9 | 10mg |
£330.00 | 2023-08-31 |
Olomoucine Related Literature
-
Jing Liu,Yi Hu,David L. Waller,Junfeng Wang,Qingsong Liu Nat. Prod. Rep. 2012 29 392
-
Margherita Guasconi,Xiaoyun Lu,Alberto Massarotti,Antonio Caldarelli,Elisa Ciraolo,Gian Cesare Tron,Emilio Hirsch,Giovanni Sorba,Tracey Pirali Org. Biomol. Chem. 2011 9 4144
-
3. Controlled stepwise conversion of 2,4,6,8-tetrachloropyrimido[5,4-d]pyrimidine into 2,4,6,8-tetrasubstituted pyrimido[5,4-d]pyrimidinesJulian S. Northen,F. Thomas Boyle,William Clegg,Nicola J. Curtin,Andrew J. Edwards,Roger J. Griffin,Bernard T. Golding J. Chem. Soc. Perkin Trans. 1 2002 108
-
Yan Li,Weimin Gao,Feng Li,Jinghui Wang,Jingxiao Zhang,Yinfeng Yang,Shuwei Zhang,Ling Yang Mol. BioSyst. 2013 9 2266
-
Yan Li,Weimin Gao,Feng Li,Jinghui Wang,Jingxiao Zhang,Yinfeng Yang,Shuwei Zhang,Ling Yang Mol. BioSyst. 2013 9 2266
101622-51-9 (Olomoucine) Related Products
- 70608-06-9(Ethanol, 2-[[6-[(phenylmethyl)amino]-1H-purin-2-yl]amino]-)
- 186692-45-5(1-Butanol,2-[[9-(1-methylethyl)-6-[(phenylmethyl)amino]-9H-purin-2-yl]amino]-, (2S)-)
- 186692-46-6(Seliciclib)
- 158982-15-1(Ethanol,2-[[9-(1-methylethyl)-6-[(phenylmethyl)amino]-9H-purin-2-yl]amino]-)
- 189232-42-6(Bohemine)
- 92495-26-6(9H-Purin-2-amine,6-(1-aziridinyl)-9-(phenylmethyl)-)
- 288305-85-1(9H-Purine-2,6-diamine, 9-(1-methylethyl)-N,N'-bis(phenylmethyl)-)
- 186692-44-4(2-[[9-(1-Methylethyl)-6-[(phenylmethyl)amino]-9H-purin-2-yl]amino]-1-butanol)
- 101622-50-8(Iso-olomoucine)
- 5440-16-4(9H-Purin-6-amine,9-methyl-N-(phenylmethyl)-)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent